Cas no 89009-82-5 (1H-1,4-Diazepine-1-propanamide, hexahydro-N,N-dimethyl-)

• Product Name: 1H-1,4-Diazepine-1-propanamide, hexahydro-N,N-dimethyl-
• CAS No: 89009-82-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 616130
• PubChem ID: 60958366
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-propanamide, hexahydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-propanamide, hexahydro-N,N-dimethyl-
• 3-(1,4-diazepan-1-yl)-N,N-dimethylpropanamide
• 89009-82-5
• DTXSID00734075

• Inchi： 1S/C10H21N3O/c1-12(2)10(14)4-8-13-7-3-5-11-6-9-13/h11H,3-9H2,1-2H3
• InChI Key： YFENILLILHVMAW-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCCC1)N(C)C

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.6Ų